Cas no 110317-78-7 (1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester)
110317-78-7 structure
Product Name:1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester
CAS No:110317-78-7
MF:C10H14O3
MW:182.216363430023
CID:1192411
Update Time:2024-08-02
1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester
- 2-Hydroxy-4-methyl-1,5-cyclohexadien-1-carbonsaeure-ethylester
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- Inchi: 1S/C10H14O3/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-5,7,11H,3,6H2,1-2H3
- InChI Key: JSTXWSKNTOSWGU-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)C=CC(C)CC=1O
Computed Properties
- Exact Mass: 182.09432
Experimental Properties
- Density: 1.137±0.06 g/cm3(Predicted)
- Boiling Point: 278.0±40.0 °C(Predicted)
- PSA: 46.53
- pka: 4.50±1.00(Predicted)
1,5-Cyclohexadiene-1-carboxylic acid, 2-hydroxy-4-methyl-, ethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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